2-[1-(2-methoxyethyl)-1H-indol-3-yl]-1-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]ethanone

Specification

• Molecular Formula: C19H20F3N5O2
• Molecular Weight: 407.4 g/mol
• IUPAC Name: 2-[1-(2-methoxyethyl)indol-3-yl]-1-[3-(trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]ethanone
• Standard InChI: InChI=1S/C19H20F3N5O2/c1-29-9-8-25-11-13(14-4-2-3-5-15(14)25)10-17(28)26-6-7-27-16(12-26)23-24-18(27)19(20,21)22/h2-5,11H,6-10,12H2,1H3
• Standard InChI Key: DAJFZAMDKIJGBJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C(C2=CC=CC=C21)CC(=O)N3CCN4C(=NN=C4C(F)(F)F)C3

Introduction

The compound 2-[1-(2-methoxyethyl)-1H-indol-3-yl]-1-[3-(trifluoromethyl)-5,6-dihydrotriazolo[4,3-a]pyrazin-7(8H)-yl]ethanone is a complex organic molecule that combines indole and triazolopyrazine moieties. This article aims to provide a comprehensive overview of its chemical structure, synthesis, and potential applications based on available scientific literature.

Synthesis Steps:

• Preparation of Indole Derivative: The first step involves preparing the indole derivative with the 2-methoxyethyl group. This can be achieved through alkylation reactions.

• Formation of Triazolopyrazine Ring: The triazolopyrazine ring is synthesized separately, often through condensation reactions involving appropriate precursors.

• Coupling Reaction: The indole and triazolopyrazine moieties are then coupled using an appropriate linker, such as an ethanone group, typically through a condensation reaction.

Spectroscopic Analysis

Spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are crucial for confirming the structure of the compound.

• NMR Spectroscopy: Provides detailed information about the molecular structure by analyzing the hydrogen and carbon environments.

• IR Spectroscopy: Helps identify functional groups present in the molecule, such as the carbonyl group in the ethanone linker.

• Mass Spectrometry: Confirms the molecular weight and fragmentation pattern of the compound.

Data Tables

Spectroscopic Method	Key Features
NMR Spectroscopy	Peaks corresponding to indole and triazolopyrazine protons, methoxyethyl group signals
IR Spectroscopy	Carbonyl stretch around 1700 cm^-1, aromatic ring stretches
Mass Spectrometry	Molecular ion peak corresponding to the compound's molecular weight